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Introduction

Allyl bromide (3-bromopropene) is a highly versatile and reactive organohalide compound.[1]
Identified by its CAS number 106-95-6, it is a key building block in organic synthesis,
particularly valued for its ability to introduce the allyl functional group into a wide array of
molecules.[2][3] This technical guide provides a comprehensive overview of allyl bromide,
covering its chemical and physical properties, synthesis, reactivity, applications in research and
industry, and critical safety information.

Physicochemical and Spectroscopic Properties

Allyl bromide is a colorless to light yellow liquid with a strong, pungent, and irritating odor.[1]
[4] It is highly flammable and should be handled with appropriate precautions.[5][6] Key
physicochemical properties are summarized in the table below.

Table 1: Physicochemical Properties of Allyl Bromide
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Property Value Reference(s)
CAS Number 106-95-6 [1]
Molecular Formula CsHsBr [1]
Molecular Weight 120.98 g/mol [2][4]
Appearance C.:Ieér, colorless to light yellow (1]
liquid
Odor Intense, acrid, pungent [1][5]
Density 1.398 g/cm3 [1]
Melting Point -119 °C (-182 °F; 154 K) [1]
Boiling Point 71 °C (160 °F; 344 K) [1]
Flash Point -2 °Cto-1°C (28-30 °F) [4115]16]

Autoignition Temperature

280 °C (536 °F)

[5]

Solubility in Water

0.38 g/100 g H20; Slightly
soluble

[1](7]

Solubility in Organic Solvents

Miscible with alcohol, ether,
chloroform, carbon

tetrachloride

[7](8]

Vapor Pressure

18.6 kPa (136 mmHg)

[1]14]

Refractive Index (n_D)

1.4697 (at 20 °C)

[1]

log P (Octanol/Water Partition

Coefficient)

1.79

[1]9]

Synthesis of Allyl Bromide

The primary commercial synthesis of allyl bromide involves the reaction of allyl alcohol with

hydrobromic acid, often in the presence of a strong acid catalyst like sulfuric acid.[1][10] This

reaction proceeds via a nucleophilic substitution mechanism.
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Experimental Protocol: Synthesis from Allyl Alcohol

Materials:

Allyl alcohol

Hydrobromic acid (48%)

Concentrated sulfuric acid

5% Sodium carbonate solution

Anhydrous calcium chloride or sodium sulfate

Reaction flask with a stirrer, dropping funnel, and distillation setup

Procedure:

To a reaction flask, add 250 g of 48% hydrobromic acid.[10]
Slowly add 75 g of concentrated sulfuric acid while stirring.[10]
Add 58 g (1.0 mol) of allyl alcohol to the mixture.[10]

While stirring continuously, add another 75 g of concentrated sulfuric acid dropwise from the
funnel.[10]

Heat the reaction mixture to facilitate the distillation of the allyl bromide as it forms. The
reaction is typically complete within 30 minutes.[10]

Collect the distillate, which is an azeotropic mixture of allyl bromide and water.[11]

Wash the collected distillate with a 5% sodium carbonate solution to neutralize any
remaining acid, followed by a water wash.[10]

Dry the organic layer with a suitable drying agent like anhydrous calcium chloride or sodium
sulfate.[10]
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» Perform a final fractional distillation, collecting the fraction boiling at 69-72 °C to obtain pure
allyl bromide.[10] This process can yield up to 93% of the theoretical product.[10]

An alternative method involves the halogen exchange reaction between allyl chloride and
hydrobromic acid.[1][12]

Chemical Reactivity and Mechanisms

Allyl bromide is a potent electrophilic alkylating agent due to the polarized carbon-bromine
bond and the ability of the allyl group to stabilize carbocation intermediates.[1][13] It readily
participates in nucleophilic substitution reactions (both SN1 and SN2 mechanisms), Grignard
reagent formation, and cross-coupling reactions.

Nucleophilic Substitution

Allyl bromide reacts with a wide range of nucleophiles (Nu~) to introduce the allyl group
(CH2=CHCH:2-).[1] These reactions are fundamental in the synthesis of pharmaceuticals,
polymers, and other fine chemicals.[1][13]

e General Reaction: CH2=CHCH2Br + Nu=— - CH2=CHCH2Nu + Br-

Allylic halides are particularly reactive in nucleophilic substitution reactions because they can
form resonance-stabilized allylic carbocations, facilitating SN1 pathways.[14][15]

Logical Diagram: Reactivity of Allyl Bromide
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General Reactivity of Allyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Allyl_bromide
https://www.atamanchemicals.com/allyl-bromide_u34207/
https://www.nbinno.com/article/other-organic-chemicals/allyl-bromide-the-versatile-intermediate-for-pharma-and-dyestuffs-ea
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-bromide
https://mubychem.com/allylbromidemanufacturers.html
https://mubychem.com/allylbromidemanufacturers.html
https://cameochemicals.noaa.gov/chemical/49
https://www.ncbi.nlm.nih.gov/books/NBK576136/
https://www.ncbi.nlm.nih.gov/books/NBK576136/
https://www.ncbi.nlm.nih.gov/books/NBK576136/
https://www.ncbi.nlm.nih.gov/books/NBK576136/
https://www.atamanchemicals.com/ally-bromide_u25479/
https://www.lobachemie.com/lab-chemical-msds/MSDS-ALLYL-BROMIDE-CASNO-106-95-00876-EN.aspx
https://www.guidechem.com/question/how-to-synthesize-allyl-bromid-id139006.html
https://www.youtube.com/watch?v=N_NMWiPnuCw
https://patents.google.com/patent/JP3270571B2/en
https://patents.google.com/patent/JP3270571B2/en
https://www.chemicalbook.com/article/application-of-allyl-bromide.htm
https://www.quora.com/What-are-the-reactivities-of-allyl-halide-and-vinyl-halide-towards-nucleophiloc-substitution-RXN
https://kpu.pressbooks.pub/organicchemistry2/chapter/3-2-reactions-of-allyl-system/
https://www.benchchem.com/product/b033337#allyl-bromide-cas-number-106-95-6-information
https://www.benchchem.com/product/b033337#allyl-bromide-cas-number-106-95-6-information
https://www.benchchem.com/product/b033337#allyl-bromide-cas-number-106-95-6-information
https://www.benchchem.com/product/b033337#allyl-bromide-cas-number-106-95-6-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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